Cas no 1004383-90-7 (N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 1004383-90-7
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 6033662
• PubChem ID: 8555071
• Update Time: 2025-07-02

N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• F2213-0300
• 1004383-90-7
• AKOS004953167
• N-(2,3-dimethylphenyl)-4-methoxy-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C21H21N3O3/c1-13-9-7-10-16(15(13)3)22-21(26)20-18(27-4)12-19(25)24(23-20)17-11-6-5-8-14(17)2/h5-12H,1-4H3,(H,22,26)
• InChI Key： CZFXBJALJKHPIH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC(C)=C2C)=O)=NN(C2=CC=CC=C2C)C(=O)C=C1OC

Computed Properties

• Exact Mass: 363.15829154g/mol
• Monoisotopic Mass: 363.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Introduction to N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1004383-90-7)

N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 1004383-90-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyridazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a pyridazine core substituted with various functional groups. The presence of 2,3-dimethylphenyl, 4-methoxy, and 2-methylphenyl groups introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. This structural complexity makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in pyridazine derivatives due to their potential pharmacological properties. Pyridazines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in N-(2,3-dimethylphenyl)-4-methoxy-1-(2-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, particularly the combination of 2,3-dimethylphenyl, 4-methoxy, and 2-methylphenyl, suggests that this compound may possess unique biological activities that have not yet been fully explored.

The synthesis of N-(2,3-dimethylphenyl)-<0x201C><0x201D><0x201C><0x201D><0x201C><0x201D><0x201C><0x201D><0x201C><0x201D>>4-methoxy>1-(<0x201C><0x201D>>2-methyl>phenyl>6-oxo>1,6-dihydropyridazine>3-carboxamide> involves multiple steps and requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations can enhance the efficiency of the synthesis process. These methods are well-suited for constructing complex molecular frameworks and have been widely used in the synthesis of biologically active compounds.

The pharmacological evaluation of N-()dimethylaniline derivatives: